![molecular formula C27H25N3O3 B1225915 2-Cyano-3-{1-[2-(2,5-dimethyl-phenoxy)-ethyl]-1H-indol-3-yl}-N-furan-2-ylmethyl-acrylamide](/img/structure/B1225915.png)
2-Cyano-3-{1-[2-(2,5-dimethyl-phenoxy)-ethyl]-1H-indol-3-yl}-N-furan-2-ylmethyl-acrylamide
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Overview
Description
2-cyano-3-[1-[2-(2,5-dimethylphenoxy)ethyl]-3-indolyl]-N-(2-furanylmethyl)-2-propenamide is a member of indoles.
Scientific Research Applications
Green Chemistry Synthesis
The compound has been utilized in green organic chemistry synthesis under microwave radiation. Filamentous marine and terrestrial-derived fungi, including Penicillium citrinum and Aspergillus sydowii, have been used for the ene-reduction of similar compounds, demonstrating the potential for environmentally friendly synthetic methods (Jimenez et al., 2019).
Synthesis and Structure Analysis
There's research on the synthesis and structure determination of similar compounds using NMR spectroscopy and X-ray diffraction, highlighting the compound's utility in advanced chemical analysis and synthesis (Kariuki et al., 2022).
Potential Anticancer Applications
A series of derivatives of this compound have been designed and synthesized as potential anticancer agents, targeting the epidemal growth factor receptor (EGFR). These derivatives showed potent activities against various cancer cell lines, indicating their potential as novel anticancer agents (Lan et al., 2017).
Chemical Rearrangement Studies
The compound has been involved in studies of chemical rearrangements, such as the O,N and N,N double rearrangement, providing insights into complex chemical processes (Yokoyama et al., 1985).
Antioxidant and Anti-inflammatory Activities
There's research on similar compounds for in vitro antioxidant and in vivo anti-inflammatory activities, suggesting potential pharmacological applications (Madhavi & Sreeramya, 2017).
Synthesis and Polymerization
This compound has been used in the synthesis of novel functional acrylamides, which can be homopolymerized and copolymerized, indicating its relevance in the field of polymer science (Ling et al., 1999).
Properties
Molecular Formula |
C27H25N3O3 |
---|---|
Molecular Weight |
439.5 g/mol |
IUPAC Name |
(E)-2-cyano-3-[1-[2-(2,5-dimethylphenoxy)ethyl]indol-3-yl]-N-(furan-2-ylmethyl)prop-2-enamide |
InChI |
InChI=1S/C27H25N3O3/c1-19-9-10-20(2)26(14-19)33-13-11-30-18-22(24-7-3-4-8-25(24)30)15-21(16-28)27(31)29-17-23-6-5-12-32-23/h3-10,12,14-15,18H,11,13,17H2,1-2H3,(H,29,31)/b21-15+ |
InChI Key |
VUFLSYNVLFSVIG-RCCKNPSSSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1)C)OCCN2C=C(C3=CC=CC=C32)/C=C(\C#N)/C(=O)NCC4=CC=CO4 |
SMILES |
CC1=CC(=C(C=C1)C)OCCN2C=C(C3=CC=CC=C32)C=C(C#N)C(=O)NCC4=CC=CO4 |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCCN2C=C(C3=CC=CC=C32)C=C(C#N)C(=O)NCC4=CC=CO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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